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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217

Technical Support Center: MK-7145 Animal
Studies

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address potential variability in animal studies involving the ROMK inhibitor, MK-7145.

Frequently Asked Questions (FAQs) &
Troubleshooting
General

Q1: What is MK-7145 and what is its mechanism of action?

Al: MK-7145 is an orally active small molecule inhibitor of the renal outer medullary potassium
channel (ROMK).[1][2] ROMK is an ATP-dependent potassium channel that plays a crucial role
in potassium recycling in the thick ascending limb of Henle's loop and potassium secretion in
the cortical collecting duct of the nephron.[1][3] By inhibiting ROMK, MK-7145 is expected to
induce diuresis and natriuresis, making it a potential therapeutic agent for hypertension and
heart failure.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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